Cas no 6136-71-6 (1-(3-tert-butylphenyl)ethan-1-one)

• Product Name: 1-(3-tert-butylphenyl)ethan-1-one
• CAS No: 6136-71-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD11113485
• CID: 482034
• PubChem ID: 13657978
• Update Time: 2025-06-24

1-(3-tert-butylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(tert-Butyl)phenyl)ethanone
• 1-(3-tert-butylphenyl)ethanone
• Ethanone, 1-[3-(1,1-dimethylethyl)phenyl]-
• 3'-TERT-BUTYLACETOPHENONE
• 1-(3-tert-Butyl-phenyl)-ethanone
• 1-(3-tert-butylphenyl)ethan-1-one
• 3 inverted exclamation mark -(tert-Butyl)acetophenone
• 3-Tert-butylacetophenone
• SB37933
• MFCD11113485
• DTXSID30545994
• DS-17955
• SCHEMBL309330
• SY102786
• TVEGMYYTIFLVAP-UHFFFAOYSA-N
• AKOS006307968
• CL9268
• 3'-t-butylacetophenone
• 1-(3-(tert-butyl)phenyl)ethan-1-one
• A856511
• 6136-71-6

• MDL： MFCD11113485
• Inchi： 1S/C12H16O/c1-9(13)10-6-5-7-11(8-10)12(2,3)4/h5-8H,1-4H3
• InChI Key： TVEGMYYTIFLVAP-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.939±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 232.7±9.0 ºC (760 Torr),
• Flash Point: 87.4±13.7 ºC,
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 17.07
• Vapor Pressure: No data available

1-(3-tert-butylphenyl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-tert-butylphenyl)ethan-1-one

Introduction to 1-(3-tert-butylphenyl)ethan-1-one (CAS No. 6136-71-6)

1-(3-tert-butylphenyl)ethan-1-one, chemically known by its CAS number 6136-71-6, is an organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a phenyl group substituted with a tert-butyl group and an acetyl moiety, exhibits a unique set of chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a benzene ring connected to an ethyl ketone group, provides a versatile platform for further functionalization, making it particularly relevant in the development of novel therapeutic agents.

The structure of 1-(3-tert-butylphenyl)ethan-1-one influences its reactivity and potential applications. The presence of the tert-butyl group enhances the stability of the molecule, while the ketone functionality allows for participation in various organic reactions such as condensation, oxidation, and reduction. These properties have made it a staple in laboratory settings where researchers aim to synthesize more complex molecules. The compound's solubility profile and thermal stability further contribute to its utility in both academic and industrial research.

In recent years, the pharmaceutical industry has shown increasing interest in 1-(3-tert-butylphenyl)ethan-1-one due to its potential as a building block for drug discovery. Its aromatic system and ketone group provide a scaffold that can be modified to target specific biological pathways. For instance, derivatives of this compound have been explored as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The tert-butylphenyl moiety, in particular, has been associated with enhanced metabolic stability, which is a critical factor in drug design.

One of the most compelling aspects of 1-(3-tert-butylphenyl)ethan-1-one is its role in medicinal chemistry. Researchers have leveraged its structural features to develop compounds with improved pharmacokinetic properties. For example, studies have demonstrated that substituents on the phenyl ring can modulate binding affinity to biological targets, thereby influencing drug efficacy and selectivity. The CAS number 6136-71-6 serves as a key identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings.

The synthesis of 1-(3-tert-butylphenyl)ethan-1-one typically involves Friedel-Crafts acylation or other similar reactions that introduce the ketone group onto the phenyl ring. The addition of the tert-butyl group can be achieved through alkylation reactions, often employing strong Lewis acids as catalysts. These synthetic routes highlight the compound's importance as a versatile intermediate in organic chemistry. Recent advancements in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

From a computational chemistry perspective, 1-(3-tert-butylphenyl)ethan-1-one has been studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into how different substituents affect the molecule's energy levels and orbital characteristics. This information is crucial for predicting reaction outcomes and designing novel synthetic strategies. The integration of computational methods with experimental techniques has accelerated the discovery process in drug development pipelines.

The applications of 1-(3-tert-butylphenyl)ethan-1-one extend beyond pharmaceuticals into materials science and agrochemicals. Its derivatives have been explored as precursors for liquid crystals and polymers due to their ability to form ordered structures. In agrochemistry, modified versions of this compound have shown promise as intermediates for herbicides and fungicides, contributing to crop protection strategies worldwide.

As research continues to evolve, the significance of CAS No. 6136-71-6 is likely to grow alongside new discoveries in synthetic methodologies and drug design. The compound's unique structural features offer a rich ground for exploration, making it an indispensable tool for chemists and pharmacologists alike. Future studies may uncover additional applications or reveal novel ways to harness its potential for societal benefit.

In conclusion, 1-(3-tert-butylphenyl)ethan-1-one stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications underscore its importance as both a scientific curiosity and a practical resource for innovation. As scientists continue to push the boundaries of what is possible with organic compounds, 6136-71-6 will undoubtedly remain at the forefront of these endeavors.